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Compound of Interest

Compound Name: 1-Chloroaziridine

CAS No.: 10165-13-6

Cat. No.: B162101

Get Quote

The transition of reactive chemical processes from the bench to pilot or production scales

introduces profound safety challenges. Aziridine (ethylenimine) and its derivatives, such as 1-
chloroaziridine, represent a class of compounds where inherent molecular instability demands

rigorous hazard evaluation before any scale-up activities can be considered.

Chemical Principles and Inherent Reactivity
Aziridine is a three-membered heterocyclic organic compound (C₂H₅N) characterized by

extreme reactivity[1]. This reactivity is primarily driven by severe angle strain; the bond angles

within the aziridine ring are approximately 60°, which is substantially less than the optimal

109.5° angle found in unstrained sp³ hybridized hydrocarbons[1].

This structural tension makes the ring highly susceptible to ring-opening reactions and

autocatalytic exothermic polymerization[1][2]. The polymerization can be triggered by trace

amounts of acids or carbon dioxide and may proceed violently if not controlled by dilution or

cooling[2].

Furthermore, aziridine reacts violently with chlorinating agents (such as sodium hypochlorite) to

form 1-chloroaziridine[3][4]. 1-Chloroaziridine is explicitly documented in safety literature as
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an explosive hazard[3][4]. Because of the explosive nature of this specific derivative, its

intentional synthesis and scale-up pose catastrophic risks to personnel and infrastructure.

Hazard Profile and Toxicology
Aziridines present severe acute and chronic health hazards. Aziridine itself is classified as

extremely toxic, with a probable oral lethal dose in humans estimated between 5–50 mg/kg[2]

[4].

Inhalation and Contact: Acute inhalation causes severe respiratory tract irritation, pulmonary

edema, and inflammation, with symptoms potentially delayed for several hours[5]. It is a

severe blistering agent capable of causing third-degree chemical burns and permanent

corneal opacity upon eye contact[4][5].

Mutagenicity and Carcinogenicity: The compound is a known mutagen and a confirmed

animal carcinogen, reacting directly with DNA[1][3].

Table 1: Summary of Physical and Hazard Properties of Aziridine

Property / Hazard Description Reference

Molecular Formula C₂H₅N [1]

Boiling Point 56 °C (133 °F) [1]

Acute Toxicity
LD50 14 mg/kg (oral, rat);

LC50 15 ppm (8-hr, rat)
[1][6]

Reactivity Hazards

Exothermic polymerization;

forms explosive 1-

chloroaziridine with

chlorinating agents

[2][3]

Health Hazards

Severe blistering agent,

corrosive to mucous

membranes, mutagenic,

carcinogenic

[2][5]

Process Safety Management (PSM) Methodology

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://ipo.rutgers.edu/rehs/sop/Ethylenimine
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB9489965.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Aziridine
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB9489965.htm
https://www.epa.gov/sites/default/files/2016-09/documents/ethyleneimine.pdf
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB9489965.htm
https://www.epa.gov/sites/default/files/2016-09/documents/ethyleneimine.pdf
https://en.wikipedia.org/wiki/Aziridine
https://ipo.rutgers.edu/rehs/sop/Ethylenimine
https://en.wikipedia.org/wiki/Aziridine
https://en.wikipedia.org/wiki/Aziridine
https://en.wikipedia.org/wiki/Aziridine
https://www.industrialchemicals.gov.au/sites/default/files/Aziridines_Human%20health%20tier%20II%20assessment.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Aziridine
https://ipo.rutgers.edu/rehs/sop/Ethylenimine
https://pubchem.ncbi.nlm.nih.gov/compound/Aziridine
https://www.epa.gov/sites/default/files/2016-09/documents/ethyleneimine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162101?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Because of the catastrophic potential of thermal runaways and explosive intermediates, any

professional facility handling such reactive chemistries must adhere to Process Safety

Management (PSM) standards, such as OSHA 29 CFR 1910.119[7][8]. The core philosophy of

PSM is that no scale-up can occur without a quantitative understanding of the reaction

energetics.

Standard Protocol for Reactive Chemical Hazard Evaluation:

Preliminary Hazard Assessment: Identify all potential interactions between reagents,

solvents, and contaminants. For aziridines, this includes strictly avoiding acids, oxidizers,

and chlorinating agents[3][9].

Calorimetric Screening: Utilize Differential Scanning Calorimetry (DSC) to determine the

onset temperature of decomposition and the total energy release (ΔH) of the mixture[9].

Adiabatic Testing: If DSC indicates significant energy release, employ Accelerating Rate

Calorimetry (ARC) or the Advanced Reactive System Screening Tool (ARSST) to

characterize the worst-case thermal runaway scenario[9]. This determines the Time to

Maximum Rate (TMR) and the rate of pressure generation (dP/dt).

Engineering Controls Design: Use the kinetic data to design adequate emergency relief

systems (venting) and determine the necessary cooling capacity of the reactor[9]. If the

reaction cannot be safely controlled or vented (as is often the case with explosive

intermediates like 1-chloroaziridine), the process must be redesigned to eliminate the

hazardous substance entirely[9].

Safety Protocols and PPE in Legitimate Facilities
In professional environments where stabilized aziridine is handled, strict engineering and

administrative controls are mandatory:

Containment: Operations must be conducted in highly ventilated chemical fume hoods, glove

boxes, or closed reactor systems[3].

PPE: Personnel must utilize heavy-duty chemical-resistant suits, appropriate gloves, and

eye/face protection. In areas with potential inhalation exposure, supplied-air respirators or

SCBA are required due to the chemical's poor warning properties[4][10].
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Emergency Response: In the event of exposure, immediate flushing of the skin or eyes with

water for at least 15 minutes is required, followed by immediate medical attention[3]. Some

historical Safety Data Sheets note the drinking of carbonated beverages as a specific first-

aid countermeasure for ingestion, though modern protocols prioritize immediate professional

medical intervention[3][4].
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Process Hazard Analysis (PHA) workflow for highly reactive chemicals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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